![molecular formula C6H11Cl2N3 B3289764 6-Methylpyridine-3,4-diamine dihydrochloride CAS No. 861019-06-9](/img/structure/B3289764.png)
6-Methylpyridine-3,4-diamine dihydrochloride
Overview
Description
6-Methylpyridine-3,4-diamine dihydrochloride , also known by its IUPAC name 6-methyl-3,4-pyridinediamine , is a chemical compound with the molecular formula C₆H₉N₃ . It is a white crystalline powder and is commonly used in various applications, including organic synthesis and pharmaceutical research .
Synthesis Analysis
The synthesis of 6-Methylpyridine-3,4-diamine dihydrochloride involves the reaction of appropriate precursors. While specific synthetic routes may vary, one common method is the reduction of 6-methylpyridine-3,4-dinitro compound using a suitable reducing agent. Detailed synthetic procedures can be found in relevant literature .
Molecular Structure Analysis
The compound’s molecular structure consists of a pyridine ring with amino groups at positions 3 and 4, along with a methyl group at position 6. The dihydrochloride salt form adds two chloride ions to the molecule. The InChI code for 6-Methylpyridine-3,4-diamine dihydrochloride is: 1S/C6H9N3/c1-4-2-5(7)6(8)3-9-4/h2-3H,8H2,1H3,(H2,7,9)
.
Chemical Reactions Analysis
The compound can participate in various chemical reactions, including nucleophilic substitutions, condensations, and complexation reactions. Its reactivity depends on the amino groups and the methyl substituent. Researchers have explored its use as a building block in the synthesis of other organic compounds .
Physical And Chemical Properties Analysis
Mechanism of Action
The specific mechanism of action for 6-Methylpyridine-3,4-diamine dihydrochloride depends on its application. In pharmaceutical research, it may act as a precursor for drug intermediates or as a ligand in coordination chemistry. Further studies are needed to elucidate its precise mechanisms in different contexts .
Safety and Hazards
properties
IUPAC Name |
6-methylpyridine-3,4-diamine;dihydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3.2ClH/c1-4-2-5(7)6(8)3-9-4;;/h2-3H,8H2,1H3,(H2,7,9);2*1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRQTXAVXNKCMPF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=N1)N)N.Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11Cl2N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10743173 | |
Record name | 6-Methylpyridine-3,4-diamine--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10743173 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methylpyridine-3,4-diamine dihydrochloride | |
CAS RN |
861019-06-9 | |
Record name | 6-Methylpyridine-3,4-diamine--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10743173 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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